Cas no 149709-62-6 (Sacubitril)

• Product Name: Sacubitril
• CAS No: 149709-62-6
• MF: C₂₄H₂₉NO₅
• MW: 411.490767240524
• MDL: MFCD00920862
• CID: 1123888
• PubChem ID: 9811834
• Update Time: 2025-07-29

Sacubitril Chemical and Physical Properties

Names and Identifiers

• AHU-377
• 4-(((2S,4R)-1-([1,1'-biphenyl]-4-yl)-5-ethoxy-4-Methyl-5-oxopentan-2-yl)aMino)-4-oxobutanoic acid
• 4-(((2R,4R)-1-([1,1'-biphenyl]-4-yl)-5-ethoxy-4-Methyl-5-oxopentan-2-yl)aMino)-4-oxobutanoic acid
• (2R,4S)-5-([1,1'-Biphenyl]-4-yl)-4-(3-carboxypropanamido)-2-methylpentanoic acid
• 4-[[(2S,4R)-5-ethoxy-4-methyl-5-oxo-1-(4-phenylphenyl)pentan-2-yl]amino]-4-oxobutanoic acid
• AHU 377
• AHU-?377
• Sacubitril
• Sacubitril-D4
• LCZ696 Intermediate3
• Valsartan
• (2R,4S)-5-(Biphenyl-4-yl)-4-[(3-carboxypropionyl)amino]-2-methylpentanoic acid ethyl ester
• LCZ697
• AHU-77
• Sacubitril API
• Sacubtril(LCZ696)
• LCZ-696 Impurity 3
• Sacubitril(AHU-377)
• Sacubitril Related Compound 1
• Entresto( sacubitril+ valsartan)

• MDL： MFCD00920862
• Inchi： 1S/C24H29NO5/c1-3-30-24(29)17(2)15-21(25-22(26)13-14-23(27)28)16-18-9-11-20(12-10-18)19-7-5-4-6-8-19/h4-12,17,21H,3,13-16H2,1-2H3,(H,25,26)(H,27,28)/t17-,21+/m1/s1
• InChI Key： PYNXFZCZUAOOQC-UTKZUKDTSA-N
• SMILES： O(CC)C([C@H](C)C[C@@H](CC1C=CC(C2C=CC=CC=2)=CC=1)NC(CCC(=O)O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 13

Experimental Properties

• Density: 1.151±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 656.9±55.0°C at 760 mmHg
• Solubility: Almost insoluble (0.012 g/l) (25 º C),

Sacubitril Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives